Cas no 1781520-78-2 (2,2-difluoro-4-methylpentan-1-ol)

2,2-difluoro-4-methylpentan-1-ol structure
1781520-78-2 structure
Product Name:2,2-difluoro-4-methylpentan-1-ol
CAS No:1781520-78-2
MF:C6H12F2O
MW:138.155689239502
CID:6018014
PubChem ID:59458532
Update Time:2024-03-01

2,2-difluoro-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-4-methylpentan-1-ol
    • 1-Pentanol, 2,2-difluoro-4-methyl-
    • SCHEMBL765007
    • BLFNKDNATVQHLQ-UHFFFAOYSA-N
    • 1781520-78-2
    • EN300-1949046
    • Inchi: 1S/C6H12F2O/c1-5(2)3-6(7,8)4-9/h5,9H,3-4H2,1-2H3
    • InChI Key: BLFNKDNATVQHLQ-UHFFFAOYSA-N
    • SMILES: C(O)C(F)(F)CC(C)C

Computed Properties

  • Exact Mass: 138.08562133g/mol
  • Monoisotopic Mass: 138.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 81.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.012±0.06 g/cm3(Predicted)
  • Boiling Point: 156.0±25.0 °C(Predicted)
  • pka: 13.84±0.10(Predicted)

2,2-difluoro-4-methylpentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1949046-0.05g
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1781520-78-2 95%
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Enamine
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Enamine
EN300-1949046-1.0g
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Enamine
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Enamine
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